Cas no 23866-12-8 (3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile)

• Product Name: 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile
• CAS No: 23866-12-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD01834019
• CID: 240248
• PubChem ID: 24878094
• Update Time: 2025-10-30

3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzoxazine-4-propanenitrile,2,3-dihydro-3-oxo-
• 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionitrile
• 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOXAZIN-4-PROPIONITRILE
• 3-(3-oxo-1,4-benzoxazin-4-yl)propanenitrile
• 3-(3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-propionitrile
• 3-[2H-1,4-Benzoazin-3(4H)-one-6-yl]propionitrile
• 4-(2-Cyan-aethyl)-3-oxo-2,3-dihydro<1.4>benzoxazin
• 3-[2H-1,4-Benzoxazin-3(4H)-one-4-yl]propionitrile
• 3-(3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)propanenitrile
• 3-(2,3-Dihydro-3-oxobenzo[b][1,4]oxazin-4-yl)propanenitrile
• Oprea1_689356
• 2,3-dihydro-3-oxo-4h-1,4-benzoxazi
• 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile
• MFCD01834019
• 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionitrile, 98%
• DTXSID60403932
• SCHEMBL20703684
• YAA86612
• A12322
• 23866-12-8
• CS-0333515
• J-015248
• 3-(3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)propanenitrile
• 3-(3-oxo-1, 4-benzoxazin-4-yl)propanenitrile
• WS-01323
• F2189-1013
• AKOS000195194
• 3-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)propanenitrile
• AK-198/11159061

• MDL： MFCD01834019
• Inchi： 1S/C11H10N2O2/c12-6-3-7-13-9-4-1-2-5-10(9)15-8-11(13)14/h1-2,4-5H,3,7-8H2
• InChI Key： CJQMJEYOWARPGD-UHFFFAOYSA-N
• SMILES： O1CC(N(CCC#N)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: solid
• Density: 1.245
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 491.8°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.566
• PSA: 53.33000
• LogP: 1.39068
• Solubility: Not determined

3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile

Introduction to 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile (CAS No. 23866-12-8)

3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile, with the CAS number 23866-12-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile features a benzoxazine ring system fused with a cyano group, which imparts unique chemical and biological properties.

The benzoxazine ring system is a six-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. This ring system is known for its stability and reactivity, making it a valuable scaffold in the design of novel pharmaceuticals. The presence of the cyano group in 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile adds further complexity and functionality to the molecule. The cyano group is a strong electron-withdrawing group that can influence the electronic properties of the molecule, affecting its reactivity and biological activity.

Recent studies have explored the potential therapeutic applications of 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanenitrile has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate signaling pathways involved in cell survival. These findings suggest that 3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 4 - yl ) pro pane nitr ile may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 4 - yl ) pro pane nitr ile have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues in the body. The compound is metabolized primarily by the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces.

In terms of safety, preclinical studies have indicated that 3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 4 - yl ) pro pane nitr ile has a low toxicity profile. Acute toxicity studies in rodents have shown no significant adverse effects at doses up to several hundred milligrams per kilogram of body weight. Chronic toxicity studies are ongoing to further evaluate the long-term safety of this compound.

The synthetic route for preparing 3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 4 - yl ) pro pane nitr ile involves several steps. One common approach is to start with an appropriate substituted phenol or aniline derivative and react it with ethyl cyanoacetate under basic conditions to form the corresponding benzoxazine intermediate. This intermediate is then cyclized using an appropriate catalyst to form the final product. The synthetic process can be optimized to achieve high yields and purity levels suitable for pharmaceutical development.

In conclusion, 3-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 4 - yl ) pro pane nitr ile (CAS No. 23866-12-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.